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Introduction

Strigolactones (SLs) are a class of carotenoid-derived phytohormones that play crucial roles
in regulating various aspects of plant development and interaction with the environment.[1][2]
They are known to suppress shoot branching, influence root architecture, promote leaf
senescence, and mediate responses to abiotic stresses such as drought and salinity.[1][3] In
the rhizosphere, SLs act as signaling molecules to facilitate symbiotic relationships with
arbuscular mycorrhizal (AM) fungi, which enhance nutrient uptake.[4][2] However, they also act
as germination stimulants for parasitic weeds like Striga and Orobanche, which can cause
significant crop losses.[2][5]

The dual role of SLs presents a unique opportunity for crop improvement through genetic
engineering. By modulating the SL biosynthesis and signaling pathways, it is possible to
develop crops with desirable traits such as optimized shoot architecture for higher yield,
enhanced stress tolerance, and resistance to parasitic weeds, while ideally maintaining
beneficial symbiotic interactions.[5][6] This document provides an overview of the key genes
involved, strategies for genetic modification, and the resulting improvements in various crops.
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Key Genes in Strigolactone Biosynthesis and Signaling

The core SL biosynthesis pathway is highly conserved across different plant species and
involves a series of enzymatic steps to convert 3-carotene into various SL forms.[7] The key
enzymes and signaling components that are primary targets for genetic engineering are
outlined in the table below.

© 2026 BenchChem. All rights reserved. 2/16 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC9196262/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13391688?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Gene Family

Gene Examples (Species)

Function

Biosynthesis

DWARF27 (D27)

D27 (Rice, Arabidopsis)

A B-carotene isomerase that
catalyzes the conversion of all-
trans-f3-carotene to 9-cis-3-
carotene, the first committed
step in SL biosynthesis.[7][8]

CAROTENOID CLEAVAGE
DIOXYGENASE 7 (CCD7)

MAX3 (Arabidopsis),
D17/HTD1 (Rice)

Cleaves 9-cis-3-carotene to
produce 9-cis-3-apo-10'-
carotenal.[9][10]

CAROTENOID CLEAVAGE
DIOXYGENASE 8 (CCD8)

MAX4 (Arabidopsis), D10
(Rice)

Converts 9-cis-3-apo-10'-
carotenal into carlactone, the
precursor for all strigolactones.
[B1[9][10]

MORE AXILLARY GROWTH 1
(MAX1)

MAX1 (Arabidopsis), Os900
(Rice)

A cytochrome P450
monooxygenase that catalyzes
the conversion of carlactone to
carlactonoic acid (CLA), a key
intermediate.[7][9] Further
modifications by MAX1
homologs lead to the diversity
of SLs.

LATERAL BRANCHING
OXIDOREDUCTASE (LBO)

LBO (Arabidopsis)

An oxidoreductase-like
enzyme involved in the
conversion of methyl
carlactonoate (MeCLA) to

bioactive SLs in Arabidopsis.

[7]

Signaling

DWARF14 (D14)

D14 (Rice), DAD2 (Petunia)

An o/B-hydrolase that functions
as the SL receptor.[8][11][12]
Upon SL binding, it undergoes

a conformational change.
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An F-box protein that is a
component of the SCF (Skpl-
MORE AXILLARY GROWTH 2 , _ _ Cullin-F-box) E3 ubiquitin
MAX2 (Arabidopsis), D3 (Rice) ]
(MAX2) ligase complex.[9][12] It
interacts with the SL-bound

D14 receptor.

Transcriptional repressors that

are targeted for degradation by
D53 (Rice), SMXL6/7/8 the SCFMAX2/D3 complex
(Arabidopsis) upon SL perception, thereby

DWARF53 (D53) /
SUPPRESSOR OF MAX2 1-

LIKE (SMXL)
activating downstream gene

expression.[12][13]

Strategies for Crop Improvement

Genetic engineering approaches primarily focus on knocking out or downregulating key genes
in the SL pathway to achieve desired phenotypes.

o Optimizing Shoot Architecture: SLs are potent inhibitors of axillary bud outgrowth.[1][14] By
creating loss-of-function mutants in SL biosynthesis (e.g., ccd7, ccd8) or signaling (e.g., d14,
max2) genes, it is possible to increase branching or tillering. This can lead to higher biomass
and, in some cases, increased yield, as demonstrated by the "Green Revolution” rice
varieties that had mutations in SL-related genes.[1] However, complete loss of SLs can lead
to excessive branching, which may negatively impact yield due to resource competition.[14]
Therefore, fine-tuning SL levels is crucial.

e Enhancing Parasitic Weed Resistance: Parasitic weeds like Striga rely on host-exuded SLs
for germination.[5] By engineering crops to eliminate or alter the composition of SLs in their
root exudates, it is possible to create "stealth” crops that are not detected by these parasites.
For example, CRISPR/Cas9-mediated knockout of SL transporter genes (e.g., PDR1
homologs) in sorghum has been shown to reduce Striga germination by 67-94% without
affecting plant growth under parasite-free conditions.[5] Similarly, targeting genes
responsible for the production of specific SLs that are potent germination stimulants can
confer resistance.[6]
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e Improving Abiotic Stress Tolerance: SLs play a positive regulatory role in plant responses to
abiotic stresses like drought and salinity.[4][2] Mutants deficient in SL synthesis or signaling
often show increased sensitivity to these stresses.[4] Conversely, enhancing SL signaling
pathways, for instance through genetic modifications in karrikin signaling components which
share parts of the SL pathway, is being explored to improve drought tolerance in crops like

tomato.[6]

Quantitative Data on Crop Improvement

The following table summarizes the quantitative effects of genetic engineering of the
strigolactone pathway on various crop traits.
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Crop Gene Target

Genetic
Modification

Phenotypic
Reference
Improvement

Rice (Oryza
] D10 (CCDS8)
sativa)

Mutation

Increased
tillering,
contributing to
higher grain yield
in certain genetic

backgrounds.

Tomato
(Solanum SICCDS8

lycopersicum)

Mutation (sb1l,
sb2)

Abolished SL
biosynthesis,
leading to an
over-branching
phenotype and
resistance to the
parasitic plant
Phelipanche
aegyptiaca. [14]
Grafting wild-
type scions onto
mutant
rootstocks
conferred
resistance
without yield
penalty.

Sorghum SbSLT1, SbSLT2
(Sorghum (ABCG
bicolor) transporters)

CRISPR/Cas9

knockout

67-94%

reduction in

Striga seed
germination and
parasitism,

leading to el
significantly

lower yield

losses in infested

fields.
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CYPT11A,
CYP722C

Cowpea (Vigna

unguiculata)

Proposed
CRISPR/Cas9

knockout

Aims to alter SL
composition to
create a "stealth”
crop resistant to
parasitic weeds
while maintaining
normal plant

development.

Birch (Betula

BpMAX1
pendula)

Natural mutation
(kanttarelli)

Increased

number of

higher-order

branches, [15]
resulting in a

bushy

phenotype.

Nicotiana
) Nbdl4a,b (D14)
benthamiana

CRISPR/Cas9

knockout

Increased

axillary bud

outgrowth,

reduced height,

and smaller [16]
leaves,

consistent with

loss of SL

perception.

Visualization of Pathways and Workflows

Strigolactone Biosynthesis Pathway
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Strigolactone Biosynthesis
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Caption: Core strigolactone biosynthesis pathway highlighting key enzymes.

Strigolactone Signaling Pathway

© 2026 BenchChem. All rights reserved. 8/16 Tech Support


https://www.benchchem.com/product/b13391688/docs?utm_src=pdf-body-img#application-notes-genetic-engineering-of-strigolactone-biosynthesis-for-crop-improvement
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13391688?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

No Strigolactone Strigolactone Present
D53/Sh2lz((l:_ti§§)pressor Strigolactone (SL)
Represses
D14 Receptor

Recruits

MAX2 (F-box)

Targets

D53/SMXL Repressor

Ubiquitin

Polyubiquitination

26S Proteasome

Relieves Repression

Target Gene Expression

(Activated)

Click to download full resolution via product page

Caption: Simplified strigolactone signaling pathway.
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Experimental Workflow for Generating and Analyzing SL-
Modified Crops
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Caption: Workflow for creating and evaluating SL-engineered crops.

Experimental Protocols

Protocol 1: CRISPR/Cas9-Mediated Knockout of a Target
SL Gene (e.g., CCD8) in a Model Crop
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This protocol outlines the general steps for creating a knockout mutant using the CRISPR/Cas9
system, a common technique for targeted gene editing.

1. Target Selection and Guide RNA (gRNA) Design: a. Obtain the full-length cDNA or genomic
sequence of the target gene (e.g., CCD8) from a relevant database (e.g., Phytozome, NCBI). b.
Use online tools (e.g., CRISPR-P, CHOPCHOP) to identify and select 2-3 unique 20-bp target
sequences (gRNAs) within the coding region of the gene, preferably in an early exon to ensure
a complete loss-of-function mutation. Select targets with high on-target scores and low off-
target scores. c. Ensure the target sequence is immediately upstream of a Protospacer
Adjacent Motif (PAM), typically 'NGG' for Streptococcus pyogenes Cas9.

2. Vector Construction: a. Synthesize the selected gRNA sequences as DNA oligonucleotides.
b. Clone the gRNA cassettes into a plant-compatible CRISPR/Cas9 binary vector. This vector
should contain the Cas9 nuclease driven by a strong constitutive promoter (e.g., CaMV 35S)
and the gRNA(s) driven by a U6 or U3 promoter. The vector should also contain a plant
selectable marker (e.g., hygromycin or kanamycin resistance). c. Acommon method is Golden
Gate assembly, which allows for the seamless insertion of the gRNA cassette into the
destination vector. d. Verify the final construct by Sanger sequencing.

3. Agrobacterium tumefaciens Transformation: a. Introduce the final binary vector into a
competent Agrobacterium tumefaciens strain (e.g., AGL1, EHA105) via electroporation or heat
shock. b. Select for transformed Agrobacterium colonies on LB agar plates containing
appropriate antibiotics (e.g., rifampicin, spectinomycin, and the antibiotic for the binary vector).
c. Confirm the presence of the vector in Agrobacterium by colony PCR.

4. Plant Transformation: a. Prepare explants from the target crop. The choice of explant
depends on the species (e.g., mature seed-derived calli for rice, cotyledons for tomato). b.
Inoculate the explants with the transformed Agrobacterium culture. Co-cultivate for 2-3 days in
the dark. c. Transfer the explants to a selection medium containing the appropriate plant
selectable marker (e.g., hygromycin) and an antibiotic to eliminate Agrobacterium (e.g.,
cefotaxime). d. Subculture the explants every 2-3 weeks until shoots regenerate. e. Transfer
regenerated shoots to a rooting medium.

5. Molecular Analysis of TO Transgenic Plants: a. Extract genomic DNA from the putative
transgenic plants (TO generation). b. Perform PCR to confirm the presence of the Cas9
transgene. c. To detect mutations at the target site, PCR amplify the genomic region
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surrounding the gRNA target sequence. d. Sequence the PCR products (Sanger sequencing).
Analyze the sequencing chromatograms for the presence of insertions or deletions (indels)
which indicate successful editing. e. Identify biallelic or homozygous mutant lines.

6. Generation of Transgene-Free Mutants: a. Grow the TO plants to maturity and collect T1
seeds. b. Sow T1 seeds and screen the resulting plants for the desired mutation by
sequencing. c. Simultaneously, screen the T1 plants by PCR to identify individuals that have
segregated away the Cas9 transgene. This is crucial for regulatory purposes and to avoid
further off-target mutations. d. Select transgene-free, homozygous mutant lines for further
phenotypic characterization.

Protocol 2: Quantification of Strigolactones in Root
Exudates by LC-MS/MS

This protocol is adapted from methods described for analyzing SLs at very low concentrations.
[17][18][19][20]

1. Plant Growth and Root Exudate Collection: a. Grow plants hydroponically or in a substrate
like sand or perlite to facilitate exudate collection. To induce SL production, plants can be
grown under nutrient-deficient conditions, particularly low phosphate.[1] b. For collection, gently
remove the plant from its growth medium, rinse the roots carefully with distilled water, and
place the root system in a flask or beaker containing a known volume of distilled water or a
buffered solution. c. Allow the plants to exude for a set period (e.g., 6-24 hours) in a controlled
environment. d. After collection, filter the root exudate solution through a 0.22 um filter to
remove debris and microorganisms. e. Add a known amount of a synthetic SL analog (e.g.,
GR24) or a deuterated SL standard as an internal standard to the filtered exudate for accurate
quantification.[19]

2. Solid-Phase Extraction (SPE) of Strigolactones: a. Precondition a C18 SPE cartridge (e.g.,
500 mg) by washing with methanol followed by distilled water.[21] b. Load the root exudate
sample onto the conditioned C18 cartridge. c. Wash the cartridge with water to remove polar
impurities. d. Elute the SLs from the cartridge using an organic solvent, typically acetone or
ethyl acetate. e. Evaporate the eluate to dryness under a gentle stream of nitrogen gas or
using a rotary evaporator. f. Reconstitute the dried residue in a small, known volume of a
suitable solvent (e.g., 50% acetonitrile) for LC-MS/MS analysis.
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3. LC-MS/MS Analysis: a. Liquid Chromatography (LC): i. Use a C18 reversed-phase column
for separation. ii. Employ a gradient elution program using two mobile phases: (A) water with
0.1% formic acid and (B) acetonitrile or methanol with 0.1% formic acid. iii. The gradient will
typically start with a high percentage of mobile phase A and gradually increase the percentage
of mobile phase B to elute the semi-polar SLs. b. Tandem Mass Spectrometry (MS/MS): i. Use
an electrospray ionization (ESI) source, typically in positive ion mode. ii. Operate the mass
spectrometer in Multiple Reaction Monitoring (MRM) mode for high sensitivity and selectivity. iii.
For each target SL and the internal standard, define specific precursor-to-product ion
transitions. The characteristic butenolide D-ring of SLs often produces a common fragment ion
(m/z 97). iv. Optimize instrument parameters such as collision energy and cone voltage for
each transition to maximize signal intensity.

4. Data Analysis and Quantification: a. Identify SLs in the sample by comparing their retention
times and MRM transitions with those of authentic standards. b. Quantify the concentration of
each SL by creating a calibration curve using known concentrations of the standards. c.
Normalize the results using the recovery of the internal standard to correct for losses during
sample preparation.

Protocol 3: Phenotypic Analysis - Shoot
Branching/Tillering Assay

This protocol is used to quantify the architectural changes in SL-deficient or modified plants.
[10][16]

1. Plant Growth Conditions: a. Grow a sufficient number of mutant and wild-type control plants
(e.g., n=15-20 per genotype) side-by-side in a randomized block design to minimize
environmental variability. b. Use standardized pots and soil/growth medium. Ensure consistent
watering, nutrient supply, light intensity, and photoperiod.

2. Data Collection: a. Primary Stem Height: Measure the height of the main stem from the soil
surface to the apical meristem at regular intervals (e.g., weekly) throughout development and at
the final time point. b. Branch/Tiller Number: i. For dicots (e.g., tomato, Arabidopsis), count the
number of primary axillary branches that have grown beyond a certain threshold length (e.g.,
>1 cm) at a specific developmental stage (e.g., after 6 weeks of growth or at the onset of
flowering). ii. For monocots (e.g., rice), count the total number of tillers per plant at the
maximum tillering stage. c. Branch/Tiller Length: Measure the length of each primary branch or
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tiller at the final time point. d. Node Number: Count the total number of nodes on the primary

stem.

3. Data Analysis: a. Calculate the mean and standard error for each measured parameter

(height, branch number, branch length) for both mutant and wild-type genotypes. b. Use

appropriate statistical tests (e.g., Student's t-test or ANOVA) to determine if the observed

differences between genotypes are statistically significant (p < 0.05). c. Present the data using

bar graphs or box plots for clear visualization and comparison.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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